Cas no 1185311-33-4 (Methyl-d3 bromophenyl-3-carboxylate)

• Product Name: Methyl-d3 bromophenyl-3-carboxylate
• CAS No: 1185311-33-4
• MF: C₈H₇BrO₂
• MW: 215.043981790543
• CID: 5142145
• Update Time: 2025-05-26

Methyl-d3 bromophenyl-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl-d3 bromophenyl-3-carboxylate

• Inchi： 1S/C8H7BrO2/c1-11-8(10)6-3-2-4-7(9)5-6/h2-5H,1H3
• InChI Key： KMFJVYMFCAIRAN-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C(Br)C=1)(=O)OC([H])([H])[H]

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl-d3 bromophenyl-3-carboxylate

Comprehensive Overview of Methyl-d3 bromophenyl-3-carboxylate (CAS No. 1185311-33-4): Properties, Applications, and Industry Trends

Methyl-d3 bromophenyl-3-carboxylate (CAS No. 1185311-33-4) is a deuterated derivative of methyl bromophenyl-3-carboxylate, a compound widely utilized in pharmaceutical research, agrochemical development, and material science. The incorporation of deuterium (d3) enhances its stability and metabolic resistance, making it a valuable tool for isotope labeling studies and drug discovery. This article delves into its molecular characteristics, synthetic pathways, and emerging applications while addressing trending topics such as sustainable chemistry and precision medicine.

The deuterated methyl ester structure of Methyl-d3 bromophenyl-3-carboxylate features a bromine substituent at the phenyl ring, which facilitates further functionalization via cross-coupling reactions like Suzuki-Miyaura or Buchwald-Hartwig protocols. Researchers increasingly focus on its role in proteomics and metabolomics, where deuterium-labeled compounds improve mass spectrometry accuracy. A 2023 study highlighted its utility in tracking drug metabolites with minimal interference, aligning with the growing demand for high-resolution analytical techniques.

From an industrial perspective, CAS 1185311-33-4 is gaining traction due to its compatibility with green chemistry principles. Manufacturers are optimizing synthetic routes to reduce solvent waste and energy consumption, responding to global calls for eco-friendly chemical production. Questions frequently searched in AI-driven platforms include: "How does deuteration affect pharmacokinetics?" or "What are alternatives to traditional bromophenyl intermediates?"—topics we explore here to bridge knowledge gaps.

The compound’s thermal stability (up to 200°C) and solubility in organic solvents like DMSO and THF make it suitable for high-throughput screening. Recent patents disclose its use in OLED materials and liquid crystal formulations, capitalizing on the bromine moiety’s electronic effects. As the pharmaceutical industry shifts toward personalized therapies, deuterated analogs like Methyl-d3 bromophenyl-3-carboxylate are pivotal for designing targeted drug delivery systems with prolonged half-lives.

Regulatory compliance remains a critical consideration. While 1185311-33-4 is not classified as hazardous under major chemical inventories, proper handling protocols are recommended to ensure workplace safety. Analytical methods such as HPLC and NMR are routinely employed for purity verification, a point emphasized in Good Manufacturing Practice (GMP) guidelines. The compound’s chromatographic behavior and spectral data are well-documented, aiding reproducibility in academic and industrial labs.

Looking ahead, the demand for deuterated building blocks is projected to grow at a CAGR of 5.8% (2023–2030), driven by advancements in bioconjugation technologies and catalysis. Innovations in continuous flow synthesis could further streamline the production of Methyl-d3 bromophenyl-3-carboxylate, reducing costs for large-scale applications. For researchers seeking stable isotope-labeled compounds, this molecule offers a versatile scaffold with measurable kinetic isotope effects (KIEs)—a hot topic in mechanistic organic chemistry.

In summary, Methyl-d3 bromophenyl-3-carboxylate exemplifies the intersection of isotope chemistry and applied sciences. Its adaptability across disciplines—from medicinal chemistry to materials engineering—underscores its relevance in contemporary research. By addressing frequently asked questions and aligning with trends like lab automation and AI-assisted molecular design, this overview aims to serve as a technical reference while enhancing SEO visibility for related queries.